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Introduction

This technical guide provides a comprehensive overview of the pharmacokinetic profile of
darolutamide, a potent androgen receptor inhibitor. It is important to note that "Darolutamide-
d4" is the deuterated form of darolutamide.[1][2] Deuterated compounds are frequently used as
internal standards in quantitative bioanalytical methods, such as liquid chromatography-mass
spectrometry (LC-MS), to ensure the accuracy and precision of the measurement of the non-
deuterated active drug in biological samples.[1] As such, a full, independent pharmacokinetic
profile for Darolutamide-d4 is not the subject of extensive study; rather, the focus is on the
pharmacologically active compound, darolutamide.

Darolutamide is a nonsteroidal antiandrogen medication used in the treatment of non-
metastatic castration-resistant prostate cancer.[3] It functions by competitively inhibiting
androgen receptors, which in turn hinders the growth of prostate cancer cells.[4][5] This guide
details the absorption, distribution, metabolism, and excretion of darolutamide, presenting
guantitative data in structured tables, outlining experimental protocols, and visualizing key
pathways and workflows.
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Absorption

Darolutamide is absorbed gradually after oral administration, with peak plasma concentrations
being reached approximately 4 hours after a single 600 mg dose.[3][4] The absolute
bioavailability of a 300 mg darolutamide tablet is about 30% when taken in a fasted state.[4][6]
[7] However, co-administration with food significantly increases its bioavailability by 2.0 to 2.5-
fold.[3][4][5] Steady-state concentrations of the drug are typically achieved within 2 to 5 days of
repeated dosing with food.[3][4]

Parameter Value Condition

Time to Peak Plasma

) ~4 hours Single 600 mg oral dose[3][4]
Concentration (Tmax)
3-5 hours Fasted state[4][5]
3-8 hours Fed state[4][5]

] o Single 300 mg tablet, fasted[4]
Absolute Bioavailability ~30%

[61[7]
60-75% With food[6][7]
2.0 to 2.5-fold increase in Co-administration with food[3]

Effect of Food
bioavailability [4115]

Repeated dosing with food[3]

Time to Steady State 2-5 days 4]

Steady-State Peak Plasma

, ~4.79 mg/L 600 mg twice daily dose[4]
Concentration (Cmax)
Area Under the Curve (AUC 0- ] ]
~52.82 hepg/mL 600 mg twice daily dose[4]
12h)
Distribution

Following intravenous administration, the apparent volume of distribution of darolutamide is
119 L.[3][4][5] Darolutamide exhibits high plasma protein binding at 92%, with the primary
binding protein being albumin.[3][5] Its main active metabolite, keto-darolutamide, is even more
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extensively bound to plasma proteins at 99.8%.[3][5] Despite its distribution, darolutamide has
been shown to have negligible penetration across the blood-brain barrier in both mice and

humans.[3]
Parameter Value
Apparent Volume of Distribution (\Vd) 119L
Plasma Protein Binding (Darolutamide) 92% (mainly to albumin)[3][5]
Plasma Protein Binding (Keto-darolutamide) 99.8% (mainly to albumin)[3][5]
Metabolism

Darolutamide is primarily metabolized in the liver. The main metabolic pathway is
dehydrogenation to form the active metabolite, keto-darolutamide, a reaction catalyzed by the
cytochrome P450 enzyme CYP3A4.[3][5] Additionally, darolutamide undergoes glucuronidation
mediated by the enzymes UGT1A9 and UGT1A1.[3][5] The plasma concentration of keto-
darolutamide is found to be approximately two times higher than that of the parent drug.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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